Cas no 865671-00-7 (ACETAMIDE, N-[4-BROMO-2-[1-HYDROXY-1-(2-THIENYL)BUTYL]PHENYL]-2-CHLORO-)

• Product Name: ACETAMIDE, N-[4-BROMO-2-[1-HYDROXY-1-(2-THIENYL)BUTYL]PHENYL]-2-CHLORO-
• CAS No: 865671-00-7
• MF: C₁₆H₁₇BrClNO₂S
• MW: 402.733681440353
• CID: 3340248
• PubChem ID: 68864208
• Update Time: 2025-04-21

ACETAMIDE, N-[4-BROMO-2-[1-HYDROXY-1-(2-THIENYL)BUTYL]PHENYL]-2-CHLORO- Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, N-[4-BROMO-2-[1-HYDROXY-1-(2-THIENYL)BUTYL]PHENYL]-2-CHLORO-
• SCHEMBL3982781
• 865671-00-7
• N-[4-Bromo-2-[1-hydroxy-1-(2-thienyl)butyl]phenyl]-2-chloroacetamide
• DB-387531

• Inchi： 1S/C16H17BrClNO2S/c1-2-7-16(21,14-4-3-8-22-14)12-9-11(17)5-6-13(12)19-15(20)10-18/h3-6,8-9,21H,2,7,10H2,1H3,(H,19,20)
• InChI Key： RWNMBVUNSOCVMX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1=CC=CS1)(CCC)O)NC(CCl)=O

Computed Properties

• Exact Mass: 400.98519Da
• Monoisotopic Mass: 400.98519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 77.6Ų